Cas no 2137036-70-3 ((1S)-2-(4-nitrophenyl)-1-(pyrimidin-2-yl)ethan-1-amine)

• Product Name: (1S)-2-(4-nitrophenyl)-1-(pyrimidin-2-yl)ethan-1-amine
• CAS No: 2137036-70-3
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• CID: 6394674
• PubChem ID: 165475042
• Update Time: 2025-05-21

(1S)-2-(4-nitrophenyl)-1-(pyrimidin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-2-(4-nitrophenyl)-1-(pyrimidin-2-yl)ethan-1-amine
• 2137036-70-3
• EN300-1122053

• Inchi： 1S/C12H12N4O2/c13-11(12-14-6-1-7-15-12)8-9-2-4-10(5-3-9)16(17)18/h1-7,11H,8,13H2/t11-/m0/s1
• InChI Key： GPONWZKTCIALSD-NSHDSACASA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C[C@@H](C1N=CC=CN=1)N)=O

Computed Properties

• Exact Mass: 244.09602564g/mol
• Monoisotopic Mass: 244.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 97.6Ų

Additional information on (1S)-2-(4-nitrophenyl)-1-(pyrimidin-2-yl)ethan-1-amine

The Compound (1S)-2-(4-Nitrophenyl)-1-(Pyrimidin-2-Yl)Ethan-1-Amine: A Comprehensive Overview

The compound (1S)-2-(4-nitrophenyl)-1-(pyrimidin-2-yl)ethan-1-amine with CAS No. 2137036-70-3 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrimidine ring, a nitrophenyl group, and an amine functional group. The stereochemistry at the chiral center (denoted by the (1S) configuration) plays a crucial role in determining its physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the potential of (1S)-2-(4-nitrophenyl)-1-(pyrimidin-2-yl)ethan-1-amine in drug discovery. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer and neurodegenerative disorders. The presence of the nitrophenyl group confers strong electron-withdrawing properties, enhancing the molecule's reactivity and making it a valuable intermediate in organic synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrimidine ring. This is followed by the introduction of the nitrophenyl group and the amine functionality. The stereochemistry at the chiral center is carefully controlled during the synthesis to ensure high enantiomeric purity. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to achieve this goal.

One of the most promising applications of (1S)-2-(4-nitrophenyl)-1-(pyrimidin-2-yl)ethan-1-amine lies in its potential as a lead compound for drug development. Its ability to modulate key biological pathways has been demonstrated in several in vitro and in vivo studies. For instance, recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are overexpressed in various types of cancer. This makes it a strong candidate for further preclinical testing.

In addition to its pharmacological applications, (1S)-2-(4-nitrophenyl)-1-(pyrimidin-2-yl)ethan-1-amine has also been studied for its role in chemical biology. Its unique structure allows it to serve as a versatile building block for constructing more complex molecules. Researchers have utilized this compound to develop novel scaffolds for drug discovery, leveraging its reactivity and stereochemical properties.

The latest advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its binding modes with target proteins, shedding light on the molecular mechanisms underlying its biological activity. These studies have also guided the design of more potent and selective analogs, paving the way for future therapeutic interventions.

In conclusion, (1S)-2-(4-nitrophenyl)-1-(pyrimidin-2-Yl)Ethan-1-Amine is a versatile and intriguing molecule with a wide range of applications in organic chemistry and pharmacology. Its unique structure, coupled with its promising biological activity, positions it as a valuable tool for advancing drug discovery and chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of medicinal chemistry.